1-[2-(2-Ethyl-4-isopropyl-2-methyltetrahydro-2H-pyran-4-YL)ethyl]dihydro-1H-pyrrole-2,5-dione

• Molecular Formula: C17H29NO3
• Molecular Weight: 295.4 g/mol
• IUPAC Name: 1-[2-(2-ethyl-2-methyl-4-propan-2-yloxan-4-yl)ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H29NO3/c1-5-16(4)12-17(13(2)3,9-11-21-16)8-10-18-14(19)6-7-15(18)20/h13H,5-12H2,1-4H3
• InChI Key: NGNHOVOOAUCBBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC(CCO1)(CCN2C(=O)CCC2=O)C(C)C)C

Description

1-[2-(2-Ethyl-4-isopropyl-2-methyltetrahydro-2H-pyran-4-YL)ethyl]dihydro-1H-pyrrole-2,5-dione is a complex organic compound with a unique structure that includes a pyrrole and a tetrahydropyran ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(2-Ethyl-4-isopropyl-2-methyltetrahydro-2H-pyran-4-YL)ethyl]dihydro-1H-pyrrole-2,5-dione typically involves multiple steps. One common method includes the reaction of a pyrrole derivative with a tetrahydropyran derivative under specific conditions. The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and automated synthesis can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-[2-(2-Ethyl-4-isopropyl-2-methyltetrahydro-2H-pyran-4-YL)ethyl]dihydro-1H-pyrrole-2,5-dione can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the compound.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or alkanes.

Scientific Research Applications

1-[2-(2-Ethyl-4-isopropyl-2-methyltetrahydro-2H-pyran-4-YL)ethyl]dihydro-1H-pyrrole-2,5-dione has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may have potential as a bioactive compound with effects on cellular processes.

Medicine: Research may explore its potential as a therapeutic agent for various diseases.

Industry: It can be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-[2-(2-Ethyl-4-isopropyl-2-methyltetrahydro-2H-pyran-4-YL)ethyl]dihydro-1H-pyrrole-2,5-dione involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in cellular processes, such as enzyme activity or signal transduction pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 1-[2-(2-Ethyl-4-isopropyl-2-methyltetrahydro-2H-pyran-4-YL)ethyl]dihydro-1H-pyrrole-2,5-dione include other pyrrole and tetrahydropyran derivatives. These compounds may share structural similarities but differ in their functional groups or substituents.

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties